6-Chloro-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one

• IUPAC Name: 6-chloro-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C16H10ClFO4S/c1-9-6-12(3-4-13(9)18)23(20,21)15-8-10-7-11(17)2-5-14(10)22-16(15)19/h2-8H,1H3
• InChI Key: RCEMSNYTENFYFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O)F
• Molecular Formula: C16H10ClFO4S
• Molecular Weight: 352.8 g/mol

Description

6-Chloro-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one, commonly known as CFC, is a synthetic compound that has been extensively studied for its potential use in scientific research. CFC belongs to the class of chromen-2-one derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Nonsteroidal Antiandrogens : Research into the synthesis and structure-activity relationships of derivatives of 2-hydroxypropionanilides, including compounds with sulfonyl groups, has led to the development of potent antiandrogens for treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988). This highlights the potential of sulfonylchromen-2-one derivatives in therapeutic applications.

• Polyfluorinated Ether Sulfonates : A study on novel polyfluorinated ether sulfonates as PFOS alternatives investigated their occurrence and distribution, underscoring the environmental relevance of fluorinated sulfonyl compounds (Ruan, Lin, Wang, Liu, & Jiang, 2015).

Material Science and Engineering

• Sulfonated Poly(arylene ether sulfone)s : The synthesis of sulfonated block copolymers containing fluorenyl groups for fuel-cell applications demonstrates the utility of sulfonyl-containing compounds in high-performance material development (Bae, Miyatake, & Watanabe, 2009).

Environmental and Analytical Chemistry

• Fluorinated Chemical Alternatives : The cytotoxicity of novel fluorinated alternatives to long-chain perfluoroalkyl substances was studied, indicating the importance of evaluating the safety of fluorinated sulfonyl compounds (Sheng, Cui, Wang, Guo, Wang, & Dai, 2017).

Fluorination Techniques

• Deoxofluorination Agents : Discovery of novel deoxofluorinating agents with high thermal stability and resistance to aqueous hydrolysis showcases the advances in fluorination techniques that could be applicable to compounds like 6-Chloro-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one (Umemoto, Singh, Xu, & Saito, 2010).